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Compound of Interest

Compound Name: Allylbenzene

Cat. No.: B044316

The proper disposal of allylbenzene is critical for ensuring laboratory safety and environmental
compliance. As a flammable liquid and an aspiration hazard, allylbenzene must be managed
as hazardous waste from the moment it is designated for disposal.[1][2] This guide provides a
comprehensive, step-by-step procedure for its safe handling and disposal, tailored for research
and drug development environments.

Immediate Safety and Handling

Before handling allylbenzene, it is essential to be aware of its primary hazards. It is a
flammable liquid and vapor (H226) and may be fatal if swallowed and enters the airways
(H304).[1][3]

Key Precautionary Measures:

« Ignition Sources: Keep allylbenzene away from heat, sparks, open flames, and hot
surfaces.[1][4] Smoking is prohibited in areas where it is handled or stored.[1]

» Ventilation: Always handle allylbenzene in a well-ventilated area or under a chemical fume
hood to avoid inhalation of vapors.[2][5]

» Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety glasses or goggles, and a lab coat.[5]
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» Static Discharge: Take precautionary measures against static discharges, which can ignite
flammable vapors.[3][4] Ensure proper grounding and bonding of containers and equipment.

[3]

**Step-by-Step Disposal Protocol

The disposal of allylbenzene must follow hazardous waste regulations. It should never be
disposed of down the drain or in regular trash.[6][7]

Step 1: Waste Collection and Containment

» Designate a Waste Container: Use a dedicated, properly labeled container for liquid
allylbenzene waste. The original manufacturer's container is often a suitable choice.[2][8] If
using a different container, ensure it is made of a compatible material that will not react with
or degrade from contact with allylbenzene and has a secure, leak-proof screw-on cap.[9]
[10]

e Avoid Mixing Waste: Do not mix allylbenzene with other chemical waste streams unless
specifically instructed to do so by your institution's safety guidelines.[2]

e Labeling: Clearly label the waste container with the words "Hazardous Waste" and identify
the contents as "Allylbenzene."[10][11] Include the date when waste was first added to the
container.[8]

o Keep Containers Closed: Always keep the waste container securely capped, except when
adding waste.[10][11]

Step 2: Storage in a Satellite Accumulation Area (SAA)

o Designated Storage: Store the sealed waste container in a designated Satellite Accumulation
Area (SAA) within the laboratory.[9]

o Segregation: Ensure the allylbenzene waste is segregated from incompatible materials,
such as strong oxidizing agents, strong acids, and strong bases.[9][12]

e Secondary Containment: Place the primary waste container inside a larger, chemically
compatible secondary container to contain any potential leaks or spills.[10] The secondary
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container should be capable of holding 110% of the volume of the primary container.[10]
Step 3: Disposal of Contaminated Materials

o Solid Waste: Items such as gloves, absorbent paper, or Kim Wipes that are contaminated
with allylbenzene must also be treated as hazardous waste.[10]

o Packaging: Collect these materials in a separate, clearly labeled, sealed plastic bag or a
designated solid waste container.[8][10] Do not dispose of these items in the regular
laboratory trash.

» Spill Cleanup: In case of a spill, contain it using a non-combustible absorbent material like
sand, earth, or vermiculite.[2] The collected absorbent material is now hazardous waste and
must be placed in a sealed container for disposal.[2]

Step 4: Arranging for Final Disposal

o Contact EH&S: When the waste container is full (typically no more than 75-90% capacity to
allow for expansion) or has been accumulating for the maximum time allowed by your
institution (e.g., 90 or 150 days), contact your facility's Environmental Health & Safety
(EH&S) department to request a hazardous waste pickup.[8][10]

» Licensed Disposal: Your institution's EH&S department will work with a licensed hazardous
waste disposal company to ensure the allylbenzene is transported, treated, and disposed of
in accordance with all local, state, and national regulations.[2][6]

Empty Container Disposal Empty allylbenzene containers are also considered hazardous
waste because they retain chemical residues.[11][13] To dispose of them as non-hazardous
waste, they must be triple-rinsed with a suitable solvent. The resulting rinsate must be collected
and managed as hazardous chemical waste.[11] After rinsing and air-drying, the container may
be disposed of in the regular trash, though it is often best to reuse it for compatible waste.[11]

Quantitative Data for Allylbenzene

The following table summarizes key physical and safety data for allylbenzene.
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Property Value Source(s)
CAS Number 300-57-2 [1]

UN Number UN1993 [1]

Hazard Class 3 (Flammable Liquid) [1]
Molecular Formula CoH10

Molecular Weight 118.18 g/mol

Flash Point 37 -40°C (100 - 104 °F) [1]

Density 0.892 g/mL at 20-25 °C [1]

Boiling Point 155 - 157 °C

Aspiration Hazard Category 1 [1]

Allylbenzene Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of allylbenzene waste in a laboratory setting.
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Caption: Workflow for the safe disposal of allylbenzene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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